molecular formula C6H9Cl2N5 B6270946 1-{[1,2,4]triazolo[4,3-a]pyrazin-6-yl}methanamine dihydrochloride CAS No. 2624129-68-4

1-{[1,2,4]triazolo[4,3-a]pyrazin-6-yl}methanamine dihydrochloride

Cat. No. B6270946
CAS RN: 2624129-68-4
M. Wt: 222.1
InChI Key:
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Description

“1-{[1,2,4]triazolo[4,3-a]pyrazin-6-yl}methanamine” is a chemical compound with the molecular formula CHN . It is a derivative of the [1,2,4]triazolo[4,3-a]pyrazine class of compounds . This class of compounds has been studied for their potential medicinal properties .


Synthesis Analysis

The synthesis of [1,2,4]triazolo[4,3-a]pyrazine derivatives involves aromatic nucleophilic substitution . A specific method involves the addition of triethylamine to a suspension of the hydrochloride salt of the compound in dichloromethane, followed by the addition of isocyanates .


Molecular Structure Analysis

The molecular structure of “1-{[1,2,4]triazolo[4,3-a]pyrazin-6-yl}methanamine” involves a triazole ring fused with a pyrazine ring . The compound also contains a methanamine group .


Chemical Reactions Analysis

The [1,2,4]triazolo[4,3-a]pyrazine derivatives have been found to exhibit antimicrobial activities . They have been tested using the microbroth dilution method, and their minimum inhibitory concentrations (MICs) against Staphylococcus aureus (S. aureus) and Escherichia coli (E. coli) strains were obtained .

Safety and Hazards

This material should be considered hazardous until further information becomes available. It is advised not to ingest, inhale, get in eyes, on skin, or on clothing. Thorough washing is recommended after handling .

Future Directions

The [1,2,4]triazolo[4,3-a]pyrazine class of compounds, including “1-{[1,2,4]triazolo[4,3-a]pyrazin-6-yl}methanamine”, has potential for further exploration in medicinal chemistry . The development of a small library of triazolopyrazines with a variety of substituents in position 3 has been suggested for future synthetic applications .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-{[1,2,4]triazolo[4,3-a]pyrazin-6-yl}methanamine dihydrochloride' involves the reaction of 6-chloro-1,2-dihydro-2-oxo-3H-pyrazino[1,2-a]pyrazin-3-one with hydrazine hydrate to form 6-hydrazinyl-1,2-dihydro-2-oxo-3H-pyrazino[1,2-a]pyrazin-3-one. This intermediate is then reacted with 1-chloromethylethylene to form the final product.", "Starting Materials": ["6-chloro-1,2-dihydro-2-oxo-3H-pyrazino[1,2-a]pyrazin-3-one", "hydrazine hydrate", "1-chloromethylethylene"], "Reaction": ["Step 1: React 6-chloro-1,2-dihydro-2-oxo-3H-pyrazino[1,2-a]pyrazin-3-one with hydrazine hydrate in ethanol at reflux temperature to form 6-hydrazinyl-1,2-dihydro-2-oxo-3H-pyrazino[1,2-a]pyrazin-3-one.", "Step 2: React 6-hydrazinyl-1,2-dihydro-2-oxo-3H-pyrazino[1,2-a]pyrazin-3-one with 1-chloromethylethylene in ethanol at reflux temperature to form the final product, 1-{[1,2,4]triazolo[4,3-a]pyrazin-6-yl}methanamine dihydrochloride."] }

CAS RN

2624129-68-4

Molecular Formula

C6H9Cl2N5

Molecular Weight

222.1

Purity

91

Origin of Product

United States

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